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Executive Summary
TRAP-5 amide (Sequence: TFLLR-NH₂) is a specific Protease-Activated Receptor-1 (PAR-1)

agonist.[1] Unlike the broader TRAP-6 (SFLLRN), TRAP-5 amide lacks the serine residue at

the N-terminus and is amidated at the C-terminus, modifications that enhance its specificity and

resistance to aminopeptidase degradation.

However, users frequently encounter experimental variability due to improper thermal

management of the peptide in solution. The critical takeaway is that while lyophilized powder is

stable at -20°C, solubilized TRAP-5 amide requires -80°C for long-term stability to prevent

hydrolysis and aggregation.

Part 1: Stability Analysis (-20°C vs. -80°C)
The Core Question
“Can I store my reconstituted TRAP-5 amide stock solution at -20°C, or is -80°C strictly

required?”
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The Technical Answer
For solubilized peptides, -80°C is the required standard for storage exceeding 30 days. Storage

at -20°C is a "risk zone" for aqueous peptide solutions due to the Cryoconcentration Effect.

Scientific Rationale: The Cryoconcentration Trap
At -20°C, aqueous solutions do not always freeze uniformly. Water crystallizes as pure ice,

forcing the peptide and buffer salts into increasingly concentrated liquid pockets (unfrozen

water). In these pockets:

pH Shifts: Buffer salts can precipitate differentially, causing drastic pH spikes (e.g., Sodium

Phosphate buffers can shift from pH 7.0 to 3.5 upon freezing).

Aggregation: High local peptide concentration promotes intermolecular aggregation,

rendering the peptide biologically inactive upon thawing.

Hydrolysis: Even at -20°C, chemical hydrolysis of the amide bond can proceed slowly in

these unfrozen pockets.

-80°C ensures the solution passes below the Glass Transition Temperature (Tg'), effectively

immobilizing the molecules in a vitreous state and halting chemical kinetics.

Stability Data Matrix
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State Storage Temp
Stability
Duration

Risk Factor
Recommendati
on

Lyophilized

Powder
-20°C 3 Years Low

Standard. Keep

desiccated.

Lyophilized

Powder
4°C 6 Months Medium

Acceptable for

immediate use

only.

Reconstituted

(aq)
-20°C < 1 Month High

Avoid. Risk of

micro-thawing.

Reconstituted

(aq)
-80°C 6-12 Months Low

Preferred for

aqueous stocks.

Reconstituted

(DMSO)
-20°C 1-3 Months Medium

DMSO freezes at

19°C;

hygroscopic risk.

Reconstituted

(DMSO)
-80°C 1 Year Low

Gold Standard

for hydrophobic

stocks.

Part 2: Validated Reconstitution & Storage Protocol
To ensure data integrity in platelet aggregation or calcium mobilization assays, follow this self-

validating workflow.

Reconstitution Workflow
Objective: Create a high-concentration stock (e.g., 10-100 mM) to minimize volume and

maximize stability.

Equilibration: Allow the lyophilized vial to reach room temperature before opening.

Why? Opening a cold vial condenses atmospheric moisture onto the hygroscopic peptide,

catalyzing hydrolysis.

Solvent Selection:
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Preferred: Anhydrous DMSO (Dimethyl Sulfoxide).

Alternative: Sterile molecular grade water (if DMSO is toxic to your specific cell line,

though <0.1% final DMSO is usually tolerated).

Dissolution: Vortex gently. TFLLR-NH₂ is generally soluble up to ~60-100 mg/mL in DMSO

and ~10-15 mg/mL in water.

Aliquoting (Critical Step): Divide into single-use aliquots (e.g., 10-50 µL).

Rule:Never freeze-thaw TRAP-5 amide more than once.

Visual Workflow (Graphviz)
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Lyophilized TRAP-5 Amide
(Store at -20°C, Desiccated)

Equilibrate to Room Temp
(Prevent Condensation)

Choose Solvent

Anhydrous DMSO
(High Stability)

Preferred

Sterile Water
(Lower Stability)

Alternative

Aliquot into Single-Use Vials
(Avoid Freeze-Thaw)

Snap Freeze

Store at -80°C
(Long Term > 1 Month)

Best Practice

Store at -20°C
(Short Term < 1 Month)

Risk of degradation

Click to download full resolution via product page

Caption: Decision logic for TRAP-5 amide reconstitution. Green paths indicate the optimal

stability protocol.

Part 3: Troubleshooting & FAQs
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Q1: My peptide precipitated after thawing from -20°C.
Can I save it?
Diagnosis: This is likely "salting out" caused by the cryoconcentration effect described above,

or moisture contamination in DMSO. Solution:

Warm the solution to 37°C for 5 minutes.

Sonicate in a water bath for 30 seconds.

Test: Spin down at 10,000 x g. If a pellet remains, the concentration is inaccurate. Discard

and prepare fresh.

Prevention: Store future stocks at -80°C or use a lower concentration stock.

Q2: Why use TRAP-5 (TFLLR-NH₂) instead of TRAP-6
(SFLLRN)?
Technical Insight: TRAP-6 contains a Serine residue at the N-terminus which makes it

susceptible to rapid degradation by aminopeptidases in plasma or serum-containing media.

TRAP-5 (TFLLR-NH₂) is more potent and selective for PAR-1, and the C-terminal amidation

protects it from carboxypeptidases, extending its half-life in biological assays [1][6].

Q3: I used PBS to reconstitute the peptide and stored it
at -20°C. Now it's inactive. Why?
Root Cause: Phosphate Buffered Saline (PBS) is notorious for pH shifts during freezing (the

"sodium phosphate crash"). The pH can drop to ~3.5 during the freezing process at -20°C,

potentially hydrolyzing the peptide bond or altering its conformation [5]. Corrective Action:

Reconstitute in Water or DMSO first. Only dilute into PBS immediately before the experiment.

References
Helm, V. J., & Müller, B. W. (1990).Stability of gonadorelin and triptorelin in aqueous solution.

[2] (Demonstrates buffer/pH freeze effects on peptides). [Link]

Bio/Data Corporation.TRAP-6 Amide Product Sheet (Comparison context). [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2151342/
https://pubmed.ncbi.nlm.nih.gov/2151342/
https://www.biodatacorp.com/trap-6-amide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12044051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. selleckchem.com [selleckchem.com]

2. Stability of gonadorelin and triptorelin in aqueous solution - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: TRAP-5 Amide (TFLLR-NH2)
Stability & Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12044051/docs#technical-support-center-trap-5-
amide-tfllr-nh2-stability-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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